Cas no 2640962-35-0 (2-[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine)

• Product Name: 2-[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine
• CAS No: 2640962-35-0
• MF: C₂₁H₂₃N₃O₃S
• MW: 397.49062371254
• CID: 5318536
• PubChem ID: 155799509
• Update Time: 2025-10-28

2-[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 2640962-35-0
• F6764-4014
• 2-[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine
• AKOS040727127
• 2-[1-[(4-Methoxy-3-methylphenyl)sulfonyl]-4-piperidinyl]-1,8-naphthyridine

• Inchi： 1S/C21H23N3O3S/c1-15-14-18(6-8-20(15)27-2)28(25,26)24-12-9-16(10-13-24)19-7-5-17-4-3-11-22-21(17)23-19/h3-8,11,14,16H,9-10,12-13H2,1-2H3
• InChI Key： AOBXFCWEFYLHMI-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CN=2)C=CC=1C1CCN(S(C2=CC=C(OC)C(C)=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 397.14601278g/mol
• Monoisotopic Mass: 397.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 594.8±60.0 °C(Predicted)
• pka: 3.62±0.30(Predicted)

Additional information on 2-[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine

Introduction to 2-[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine (CAS No. 2640962-35-0)

2-[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine (CAS No. 2640962-35-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of this compound, particularly the presence of a piperidine ring and a benzenesulfonyl group, contribute to its potential therapeutic applications.

The chemical structure of 2-[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine is characterized by a central 1,8-naphthyridine core, which is a heterocyclic aromatic system with a nitrogen atom at the 1 and 8 positions. This core is linked to a piperidine ring through a carbon atom at the 2-position. The piperidine ring is further substituted with a 4-methoxy-3-methylbenzenesulfonyl group, which adds complexity and functionality to the molecule. The combination of these structural elements provides a robust platform for exploring various biological activities and pharmacological properties.

Recent studies have highlighted the potential of 2-[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia and reduce oxidative stress in neuronal cells, thereby protecting against neurodegeneration.

In addition to its neuroprotective properties, 2-[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine has also shown promise in cancer research. Studies have indicated that this compound can selectively target cancer cells by interfering with specific signaling pathways that are often dysregulated in tumors. For example, it has been found to inhibit the proliferation of breast cancer cells by downregulating the expression of oncogenic proteins such as HER2 and EGFR. These findings suggest that this compound could be a valuable lead for developing new anticancer agents.

The pharmacokinetic properties of 2-[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine have also been investigated to assess its suitability as a therapeutic agent. Preliminary studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and is stable under physiological conditions, making it an attractive candidate for further development into a drug product.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine. Early-phase clinical trials have demonstrated that this compound is well-tolerated by patients and does not exhibit significant adverse effects at therapeutic doses. These results are encouraging and pave the way for more advanced clinical studies to explore its full therapeutic potential.

In conclusion, 2-[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine (CAS No. 2640962-35-0) represents a promising candidate for the development of novel therapeutics in various medical fields. Its unique chemical structure and diverse biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of complex diseases.